buxifoliadine-H

• IUPAC Name: 1,3,6-trihydroxy-4,5-dimethoxy-10-methylacridin-9-one
• InChI: InChI=1S/C16H15NO6/c1-17-12-7(4-5-8(18)15(12)22-2)14(21)11-9(19)6-10(20)16(23-3)13(11)17/h4-6,18-20H,1-3H3
• InChI Key: KUASSSAVQTUJGE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2OC)O)C(=O)C3=C1C(=C(C=C3O)O)OC
• Molecular Formula: C16H15NO6
• Molecular Weight: 317.29 g/mol

Description

Molecular Structure Analysis

Buxifoliadine H has a chemical formula of C16H15NO6. Its molecular weight is 317.29. The structure of Buxifoliadine H includes a 9-acridone skeleton.

Physical And Chemical Properties Analysis

Buxifoliadine H is a white crystalline solid. It has a density of 1.462±0.06 g/cm3 and a boiling point of 601.3±55.0 °C. It is soluble in polar solvents such as ethanol and chloroform.

Scientific Research Applications

Anticancer Properties

Buxifoliadine-H, an acridone alkaloid found in Atalantia monophylla, has been studied for its potential anticancer properties. One study showed that buxifoliadine-H, along with other acridone alkaloids, significantly inhibited the proliferation of various cancer cell lines, including prostate, neuroblastoma, hepatoblastoma, and colorectal cancer cells. This inhibition was linked to the activation of the ERK pathway, a key player in cell proliferation and survival, suggesting a mechanism through which buxifoliadine-H may exert its anticancer effects (Gao et al., 2022).

Chemical Identification and Isolation

Research has also focused on the identification and isolation of buxifoliadine-H. A study documented the discovery of buxifoliadine-H from Atalantia buxifolia, alongside other known compounds. The structural elucidation of buxifoliadine-H was performed using mass spectrometry and NMR spectroscopy analyses (Shan et al., 2013).

Relationship with Collecting Area and Spectral Analysis

Another study on acridone alkaloids, including buxifoliadine-H, from Severinia buxifolia investigated their relationship with the collecting area and provided a detailed discussion on their spectral characteristics. This study offers valuable insights into the chemical nature and diversity of these compounds depending on their geographical origin (Wu & Chen, 2000).

Cytotoxic Components and Potential in Cancer Therapy

Buxifoliadine-H has been associated with cytotoxic activities, which is a critical aspect in cancer therapy. The isolation of various compounds, including buxifoliadine-H from the roots of Atalantia buxifolia, and their subsequent testing for cytotoxic activities, provides a foundation for the potential use of these compounds in cancer treatment (Hao-fu, 2012).

Safety and Hazards

The safety of Buxifoliadine H is not fully evaluated due to its early stage of research. More toxicology and safety studies are needed to determine its potential risks to humans.